Cas no 2432-53-3 (Butanethioic acid,S-pentyl ester)

Butanethioic acid,S-pentyl ester structure
2432-53-3 structure
Product Name:Butanethioic acid,S-pentyl ester
CAS No:2432-53-3
MF:C9H18OS
MW:174.303621768951
CID:251226
Update Time:2024-01-26

Butanethioic acid,S-pentyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanethioic acid,S-pentyl ester
    • Butyricacid, thio-, S-pentyl ester (7CI,8CI)
    • Pentyl-thiobutyrat
    • Butyric acid, thio-, S-pentyl ester
    • Thiobutyric acid S-pentyl ester
    • Butanethioic acid, S-pentyl ester
    • Inchi: 1S/C9H18OS/c1-4-6-8(3)10-9(11)7-5-2/h8H,4-7H2,1-3H3
    • InChI Key: URYJWDREQRSABK-UHFFFAOYSA-N
    • SMILES: C(=S)(OC(C)CCC)CCC

Computed Properties

  • Exact Mass: 174.10794
  • Monoisotopic Mass: 174.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 0.926±0.06 g/cm3(Predicted)
  • Boiling Point: 228.7±9.0 °C(Predicted)
  • PSA: 17.07
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent